Cas no 2098310-96-2 (8-Methoxy-3-(1E)-3-(2-methoxyphenyl)-3-oxo-1-propen-1-yl-2(1H)-quinolinone)

• Product Name: 8-Methoxy-3-(1E)-3-(2-methoxyphenyl)-3-oxo-1-propen-1-yl-2(1H)-quinolinone
• CAS No: 2098310-96-2
• MF: C₂₀H₁₇NO₄
• MW: 335.353285551071
• CID: 5044047
• Update Time: 2025-10-30

8-Methoxy-3-(1E)-3-(2-methoxyphenyl)-3-oxo-1-propen-1-yl-2(1H)-quinolinone Chemical and Physical Properties

Names and Identifiers

• NSC795903
• COC=1C=CC=C2C=C(C(NC=12)=O)\\C=C\\C(=O)C1=C(C=CC=C1)OC
• 8-methoxy-3-[(1E)-3-(2-methoxyphenyl)-3-oxoprop-1-en-1-yl]-1,2-dihydroquinolin-2-one
• Schembl20574369
• 8-Methoxy-3-(1E)-3-(2-methoxyphenyl)-3-oxo-1-propen-1-yl-2(1H)-quinolinone

• Inchi： 1S/C20H17NO4/c1-24-17-8-4-3-7-15(17)16(22)11-10-14-12-13-6-5-9-18(25-2)19(13)21-20(14)23/h3-12H,1-2H3,(H,21,23)/b11-10+
• InChI Key： KMTXOHJJHMCMLQ-ZHACJKMWSA-N
• SMILES： O(C)C1=CC=CC2C=C(/C=C/C(C3C=CC=CC=3OC)=O)C(NC=21)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 568
• XLogP3: 3.1
• Topological Polar Surface Area: 64.599

Additional information on 8-Methoxy-3-(1E)-3-(2-methoxyphenyl)-3-oxo-1-propen-1-yl-2(1H)-quinolinone

8-Methoxy-3-(1E)-3-(2-methoxyphenyl)-3-oxo-1-propen-1-yl-2(1H)-quinolinone (CAS No. 2098310-96-2): An Overview of Its Structure, Synthesis, and Biological Applications

8-Methoxy-3-(1E)-3-(2-methoxyphenyl)-3-oxo-1-propen-1-yl-2(1H)-quinolinone (CAS No. 2098310-96-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique quinolinone core and methoxy substituents, exhibits a range of biological activities that make it a promising candidate for various therapeutic applications.

The molecular structure of 8-Methoxy-3-(1E)-3-(2-methoxyphenyl)-3-oxo-1-propen-1-yl-2(1H)-quinolinone is particularly noteworthy. The quinolinone scaffold is a well-known privileged structure in medicinal chemistry, often associated with potent biological activities such as anti-inflammatory, anti-cancer, and anti-viral properties. The presence of methoxy groups at specific positions further enhances the compound's pharmacological profile by modulating its lipophilicity and metabolic stability.

The synthesis of 8-Methoxy-3-(1E)-3-(2-methoxyphenyl)-3-oxo-1-propen-1-yl-2(1H)-quinolinone has been extensively studied in recent literature. One common approach involves the condensation of 8-methoxyquinolinone with an appropriate aldehyde or ketone derivative, followed by a series of functional group manipulations to achieve the desired structure. This synthetic route not only provides high yields but also allows for the introduction of various substituents to explore structure-activity relationships (SAR).

In terms of biological activity, 8-Methoxy-3-(1E)-3-(2-methoxyphenyl)-3-oxo-1-propen-1-yl-2(1H)-quinolinone has shown promising results in several preclinical studies. For instance, it has been reported to exhibit potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. Additionally, preliminary studies have indicated that this compound may have anti-cancer properties, particularly against breast and lung cancer cell lines.

The mechanism of action of 8-Methoxy-3-(1E)-3-(2-methoxyphenyl)-3-oxo-1-propen-1-yl-2(1H)-quinolinone is still under investigation, but it is believed to involve multiple pathways. One potential mechanism is the modulation of signaling pathways involved in inflammation and cell proliferation, such as the NF-kB and MAPK pathways. Another possibility is the induction of apoptosis in cancer cells through the activation of caspases and other pro-apoptotic proteins.

To further validate its therapeutic potential, clinical trials are currently underway to assess the safety and efficacy of 8-Methoxy-3-(1E)-3-(2-methoxyphenyl)-3-oxo-1-propen-1-yl-2(1H)-quinolinone. Early-phase trials have shown promising results, with patients exhibiting good tolerability and significant improvements in disease symptoms. These findings have generated considerable interest among researchers and pharmaceutical companies alike.

In addition to its therapeutic applications, 8-Methoxy-3-(1E)-3-(2-methoxyphenyl)-3-oxo-1-propen-1-y l - 2 ( 1 H ) - q u i n o l i n o n e has also been explored for its potential use as a chemical probe in biological research. Its ability to selectively target specific cellular pathways makes it a valuable tool for understanding the underlying mechanisms of various diseases and developing new therapeutic strategies.

The future prospects for 8-Methoxy - 3 - ( 1 E ) - 3 - ( 2 - m e t h o x y p h e n y l ) - 3 - o x o - 1 - p r o p e n - 1 - y l - 2 ( 1 H ) - q u i n o l i n o n e are promising. Ongoing research aims to optimize its pharmacological properties through structural modifications and to explore its potential in combination therapies with other drugs. As our understanding of this compound continues to evolve, it is likely to play an increasingly important role in the development of novel treatments for a wide range of diseases.